Cas no 2171174-05-1 ((3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid)

• Product Name: (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid
• CAS No: 2171174-05-1
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6128233
• PubChem ID: 165560977
• Update Time: 2025-10-29

(3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid
• (3R)-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]heptanoic acid
• 2171174-05-1
• EN300-1475970

• Inchi： 1S/C28H36N2O5/c1-4-5-10-19(16-26(31)32)29-27(33)25(15-18(2)3)30-28(34)35-17-24-22-13-8-6-11-20(22)21-12-7-9-14-23(21)24/h6-9,11-14,18-19,24-25H,4-5,10,15-17H2,1-3H3,(H,29,33)(H,30,34)(H,31,32)/t19-,25+/m1/s1
• InChI Key： KCOIZIAXNNUEOD-CLOONOSVSA-N
• SMILES： O(C(N[C@H](C(N[C@@H](CC(=O)O)CCCC)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid

Introduction to (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic Acid (CAS No. 2171174-05-1)

(3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2171174-05-1, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The intricate structure of this compound, characterized by its complex amino acid derivative and fluorenyl moiety, positions it as a potential candidate for various therapeutic applications.

The molecular framework of (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid incorporates multiple functional groups that contribute to its unique chemical properties. The presence of a fluorenyl group, specifically (9H-fluoren-9-yl), enhances the compound's solubility and stability, which are critical factors in drug formulation. Additionally, the methoxycarbonyl group plays a pivotal role in modulating the reactivity and bioavailability of the molecule. These structural features make it an attractive scaffold for further derivatization and optimization.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid has emerged as a compound of interest due to its potential to interact with biological targets in a highly specific manner. The stereochemistry of the molecule, particularly the (3R) and (2S) configurations, is crucial for its biological activity. These stereochemical features have been meticulously designed to ensure optimal binding affinity and selectivity, which are essential for therapeutic success.

The pharmacological profile of this compound has been extensively evaluated in various preclinical studies. Research indicates that it exhibits inhibitory activity against several key enzymes and receptors involved in metabolic disorders and inflammatory diseases. The fluorenyl moiety, in particular, has been shown to enhance the compound's interaction with target proteins, leading to increased potency. Furthermore, the methoxycarbonyl group contributes to the molecule's stability in biological environments, ensuring prolonged activity.

One of the most compelling aspects of (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid is its potential as a lead compound for drug development. Its complex structure provides numerous opportunities for structural modifications that can further enhance its pharmacological properties. Researchers have been exploring various synthetic strategies to modify different parts of the molecule while maintaining its core framework. These efforts have led to the discovery of several analogs with improved efficacy and reduced toxicity.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques has enabled chemists to construct the complex framework efficiently. Key steps include the protection-deprotection strategies for functional groups, as well as the introduction of stereocenters at strategic positions within the molecule. These synthetic challenges have been overcome through innovative methodologies, contributing to the availability of sufficient quantities for further research.

The biological activity of (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid has been studied in various cellular and animal models. Preliminary results suggest that it may have therapeutic potential in treating conditions such as diabetes, obesity, and inflammation-related diseases. The compound's ability to modulate key metabolic pathways makes it a promising candidate for these applications. Additionally, its structural features offer protection against rapid degradation by metabolic enzymes, ensuring sustained activity within the body.

The future prospects for this compound are vast, with ongoing research aimed at elucidating its mechanism of action and identifying new therapeutic applications. Collaborative efforts between chemists, biologists, and pharmacologists are essential for translating these findings into clinical practice. As our understanding of biological systems continues to evolve, new opportunities will arise for leveraging compounds like (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid in novel therapeutic strategies.

In conclusion, (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid (CAS No. 2171174-05-1) represents a significant advancement in pharmaceutical research. Its complex structure, unique functional groups, and promising biological activities position it as a valuable tool for developing new therapeutics. With continued research and development, this compound holds great potential for improving human health and addressing various medical challenges.